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Compound of Interest

2-Hydroxy-3-
Compound Name:
Trifluoromethylpyridine

Cat. No.: B050829

An In-depth Technical Guide to 2-Hydroxy-3-Trifluoromethylpyridine

Introduction

2-Hydroxy-3-Trifluoromethylpyridine, also known by its CAS Number 22245-83-6, is a
fluorinated heterocyclic compound of significant interest to the chemical and pharmaceutical
industries.[1][2] Its structure, incorporating both a 2-pyridone scaffold and a trifluoromethyl
group, imparts a unique combination of stability and reactivity.[1] This makes it a valuable
building block and intermediate in a wide range of applications, from the synthesis of bioactive
ingredients for drug discovery to its use as a specialized ligand in transition-metal catalysis.[2]
[3][4] The trifluoromethyl substituent is crucial as it can tune the molecule's metal-binding
affinity and improve regioselectivity in catalytic reactions.[2][4] This guide provides a
comprehensive overview of its chemical identity, properties, synthesis, and key applications for
professionals in research and development.

Chemical Structure and IUPAC Name

2-Hydroxy-3-Trifluoromethylpyridine exists in tautomeric equilibrium with its pyridin-2-one
form. This equilibrium is a characteristic feature of 2-hydroxypyridines. The International Union
of Pure and Applied Chemistry (IUPAC) recognizes both forms.

o Preferred IUPAC Name: 3-(Trifluoromethyl)pyridin-2-ol[5]
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e Other IUPAC Names: 3-(Trifluoromethyl)-1H-pyridin-2-one[6], 3-(Trifluoromethyl)pyridin-
2(1H)-one[6][7]

e Common Synonyms: 3-(Trifluoromethyl)-2-pyridone[6][8], 2-Hydroxy-3-
(trifluoromethyl)pyridine[6]

The chemical structure is depicted below:

/Chemical Structure of 3-(Trif|uoromethyl)pyridin-2-ol\

Click to download full resolution via product page

Caption: 2D structure of 2-Hydroxy-3-Trifluoromethylpyridine.

Physicochemical and Safety Data

The key properties of 2-Hydroxy-3-Trifluoromethylpyridine are summarized below, providing
essential data for its handling, storage, and application in experimental settings.

Physical and Chemical Properties
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Property Value Reference
CAS Number 22245-83-6 [21[31[5][6]
Molecular Formula C6H4F3NO [11[21[5][7]
Molecular Weight 163.1 g/mol [21[7]

Physical Form

White powder / Off-white

crystalline powder

[1]3]

Melting Point 150 - 155 °C [1][2]

Boiling Point 254.4 £ 35.0 °C at 760 mmHg [1]

Density 1.4 +0.1 g/cm3 [1]

Purity >97% [2][9]
JHDCDEHVUADNKQ-

InChl Key [5][9]
UHFFFAOYSA-N

SMILES C1=CNC(=0)C(=C1)C(F)(F)F [6]
Inert atmosphere, room

Storage 9]

temperature

Safety and Hazard Information
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Identifier

Information

Reference

GHS Pictogram

GHSO07 (Exclamation mark)

[9]

Signal Word

Warning

[°]

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[°]

Precautionary Statements

P261 (Avoid breathing
dust/fume/gas/mist/vapours/sp
ray), P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

[9]

Applications in Research and Development

The unique electronic and structural properties of this molecule make it a versatile tool in both

medicinal chemistry and materials science.
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Caption: Logical relationship between the structure and applications.

Intermediate for Drug Discovery

The trifluoromethylpyridine motif is a key structural element in numerous active pharmaceutical
ingredients (APIs).[10] 2-Hydroxy-3-trifluoromethylpyridine serves as a crucial reactant in
the synthesis of more complex bioactive molecules.[3][4] For instance, it is used to synthesize
Pyrido[2,3-b]pyrazines, which have been investigated as TRPV1 (Transient Receptor Potential
Vanilloid 1) antagonists.[3][4] The 2-pyridone core is also found in drugs like Doravirine, a non-
nucleoside reverse transcriptase inhibitor for treating AIDS, and in compounds evaluated as
neuropeptide-Y receptor Y5 antagonists for obesity treatment.[2]

Ligand in Catalytic Reactions
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In the field of organic synthesis, the compound is widely employed as a ligand in catalytic
reactions.[2][3][4] The amide group of the 2-pyridone ring can bind to transition metals, forming
stable five- or six-membered ring intermediates.[2][3][4] This property is exploited in reactions
such as directed C-H activation at the meta-position. The presence of the electron-withdrawing
trifluoromethyl group modifies the ligand's electronic properties and provides steric hindrance,
which can enhance reaction efficiency and regioselectivity.[2][4]

Experimental Protocol: Synthesis

A representative experimental protocol for the synthesis of 2-Hydroxy-3-
trifluoromethylpyridine is detailed below, based on the trifluoromethylation of 2-
hydroxypyridine.[4]

Materials and Reagents
e 2-Hydroxypyridine

Ferrocene

Dimethyl sulfoxide (DMSO)

3.0 mol/L Trifluoromethyl iodide in DMSO

30% Aqueous hydrogen peroxide solution

2,2,2-Trifluoroethanol (for internal standard)

Argon gas

Synthesis Workflow

The following diagram outlines the key steps of the synthesis process.

c
L repson = D
e
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Caption: Experimental workflow for the synthesis of the title compound.

Detailed Procedure

e Preparation: Accurately weigh 2-hydroxypyridine (0.19 g, 2.0 mmol) and ferrocene (0.11 g,
0.6 mmol) and place them in a dry, two-necked flask.[4] Purge the flask and replace the
atmosphere with argon.[4]

e Reagent Addition: Sequentially add dimethyl sulfoxide (8.0 mL), a 3.0 mol/L solution of
trifluoromethyl iodide in DMSO (2.0 mL), and 30% aqueous hydrogen peroxide (0.4 mL) to
the flask.[4]

o Reaction: Stir the reaction mixture for 20 minutes at a temperature of 40 °C to 50 °C.[4]

o Confirmation and Isolation: After the reaction is complete, cool the mixture to room
temperature.[4] The formation of the product can be confirmed by 19F-NMR analysis using
2,2,2-trifluoroethanol as an internal standard, which typically shows a yield of around 64%.[4]

« Purification: Following subsequent processing and purification steps, the final product, 2-
hydroxy-3-trifluoromethylpyridine, is obtained as a white solid with an isolated yield of
approximately 50%.[3]

 Structural Verification: The structure of the product is confirmed using analytical techniques
including 1H-NMR, 13C-NMR, 19F-NMR, and mass spectrometry.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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